Cas no 1140832-56-9 (rel-3-(tert-Butyl) 4-methyl (2S,4R)-2-hydroxythiazolidine-3,4-dicarboxylate)

• Product Name: rel-3-(tert-Butyl) 4-methyl (2S,4R)-2-hydroxythiazolidine-3,4-dicarboxylate
• CAS No: 1140832-56-9
• MF: C₁₀H₁₇NO₅S
• MW: 263.310682058334
• CID: 4560970
• Update Time: 2025-05-20

rel-3-(tert-Butyl) 4-methyl (2S,4R)-2-hydroxythiazolidine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• rel-3-(tert-Butyl) 4-methyl (2S,4R)-2-hydroxythiazolidine-3,4-dicarboxylate

• Inchi： 1S/C10H17NO5S/c1-10(2,3)16-8(13)11-6(7(12)15-4)5-17-9(11)14/h6,9,14H,5H2,1-4H3/t6-,9-/m1/s1
• InChI Key： VYWPAYKVMRBMCO-HZGVNTEJSA-N
• SMILES： S1C[C@H](C(OC)=O)N(C(OC(C)(C)C)=O)[C@@H]1O

Additional information on rel-3-(tert-Butyl) 4-methyl (2S,4R)-2-hydroxythiazolidine-3,4-dicarboxylate

Rel-3-(tert-Butyl) 4-methyl (2S,4R)-2-hydroxythiazolidine-3,4-dicarboxylate (CAS No. 1140832-56-9): A Comprehensive Overview

Rel-3-(tert-butyl) 4-methyl (2S,4R)-2-hydroxythiazolidine-3,4-dicarboxylate, identified by the CAS number 1140832-56-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiazolidine class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of Rel-3-(tert-butyl) 4-methyl (2S,4R)-2-hydroxythiazolidine-3,4-dicarboxylate, particularly its stereochemistry and functional groups, make it a promising candidate for further investigation in drug discovery and molecular biology.

The compound's structure consists of a thiazolidine ring substituted with a tert-butyl group at the 3-position and a methyl group at the 4-position. Additionally, the presence of a 2S,4R-configured hydroxyl group and carboxylate functionalities at the 3 and 4 positions introduces additional complexity and potential for biological interactions. This specific arrangement of substituents and chiral centers is crucial for its biological activity and has been the focus of several recent studies.

In recent years, there has been growing interest in thiazolidine derivatives due to their potential roles in various biological processes. Thiazolidines are known to exhibit properties such as anti-inflammatory, antioxidant, and antimicrobial activities. The stereochemistry of these compounds plays a critical role in determining their biological efficacy, and the enantiomeric forms can have significantly different effects on biological targets. The specific configuration of Rel-3-(tert-butyl) 4-methyl (2S,4R)-2-hydroxythiazolidine-3,4-dicarboxylate makes it an intriguing subject for further exploration.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of structural features such as the hydroxyl group and carboxylate functionalities suggests that it may interact with various biological targets, including enzymes and receptors. This has led to its investigation in several preclinical studies aimed at identifying new pharmacological pathways.

Recent research has highlighted the importance of stereochemistry in determining the biological activity of thiazolidine derivatives. Studies have shown that slight modifications in the arrangement of substituents can lead to significant changes in potency and selectivity. The specific stereochemical configuration of Rel-3-(tert-butyl) 4-methyl (2S,4R)-2-hydroxythiazolidine-3,4-dicarboxylate makes it a valuable tool for researchers studying the effects of chirality on biological activity. These studies not only contribute to our understanding of molecular interactions but also provide insights into potential drug design strategies.

The compound's structural complexity also makes it a suitable candidate for use as an intermediate in synthetic chemistry. The presence of multiple functional groups allows for further derivatization, enabling researchers to create new analogs with tailored properties. This flexibility is particularly valuable in drug discovery pipelines where rapid screening and optimization are essential.

In addition to its potential therapeutic applications, Rel-3-(tert-butyl) 4-methyl (2S,4R)-2-hydroxythiazolidine-3,4-dicarboxylate has shown promise in biochemical research. Its unique structure provides a platform for studying enzyme mechanisms and substrate recognition. By understanding how this compound interacts with biological targets, researchers can gain valuable insights into disease pathways and develop more effective treatments.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like Rel-3-(tert-butyl) 4-methyl (2S,4R)-2-hydroxythiazolidine-3,4-dicarboxylate with increasing efficiency. These advancements are crucial for facilitating further research and development in pharmaceutical chemistry.

The safety profile of any chemical compound is a critical consideration before it can be used in pharmaceutical applications. While Rel-3-(tert-butyl) 4-methyl (2S,4R)-2-hydroxythiazolidine-3,4-dicarboxylate has not yet been extensively studied in clinical settings, preliminary toxicology studies suggest that it exhibits low toxicity at relevant concentrations. However, comprehensive safety evaluations are necessary before any therapeutic use can be considered.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Ongoing research aims to explore its efficacy in various disease models and to optimize its pharmacokinetic properties. As our understanding of molecular interactions continues to grow, compounds like Rel-3-(tert-butyl) 4-methyl (2S,4R)-2-hydroxythiazolidine-3,4-dicarboxylate are likely to play an increasingly important role in drug discovery and development.